Cas no 30377-19-6 (1,3,5-Triazine-2,4-diamine,6-ethoxy-N2,N4-bis(1-methylethyl)-)

1,3,5-Triazine-2,4-diamine,6-ethoxy-N2,N4-bis(1-methylethyl)- structure
30377-19-6 structure
Product Name:1,3,5-Triazine-2,4-diamine,6-ethoxy-N2,N4-bis(1-methylethyl)-
CAS No:30377-19-6
MF:C11H21N5O
MW:239.317341566086
CID:314570
Update Time:2024-01-28

1,3,5-Triazine-2,4-diamine,6-ethoxy-N2,N4-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4-diamine,6-ethoxy-N2,N4-bis(1-methylethyl)-
    • 1,3,5-Triazine-2,4-diamine, 6-ethoxy-N2,N4-bis(1-methylethyl)-
    • Inchi: 1S/C11H21N5O/c1-6-17-11-15-9(12-7(2)3)14-10(16-11)13-8(4)5/h7-8H,6H2,1-5H3,(H2,12,13,14,15,16)
    • InChI Key: YBVOZTSHJFHJKE-UHFFFAOYSA-N
    • SMILES: N1=C(OCC)N=C(NC(C)C)N=C1NC(C)C

Computed Properties

  • Exact Mass: 239.17483
  • Monoisotopic Mass: 239.175
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 72A^2

Experimental Properties

  • Density: 1.111
  • Boiling Point: 372.6°Cat760mmHg
  • Flash Point: 179.1°C
  • Refractive Index: 1.558
  • PSA: 71.96
  • pka: 4.47±0.41(Predicted)
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